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Compound of Interest

Compound Name: C12-NBD-L-Threo-sphingosine

Cat. No.: B3139017 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of C12-NBD-L-
Threo-sphingosine are critical for ensuring a secure laboratory environment. Adherence to

these guidelines is paramount for the protection of researchers and the integrity of

experimental outcomes.

C12-NBD-L-Threo-sphingosine, a fluorescently labeled sphingolipid, is a valuable tool for

researchers studying lipid trafficking and signaling pathways. While a Safety Data Sheet (SDS)

for the closely related compound C12-NBD-L-threo-ceramide indicates no particular associated

hazards, it is prudent to handle all chemicals with appropriate safety measures.[1] Standard

laboratory procedures for handling fluorescent compounds and lipids should be strictly followed

to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential chemical exposure.

The following table outlines the recommended PPE for handling C12-NBD-L-Threo-
sphingosine, categorized by the level of protection.
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Protection Level Equipment Purpose Standard

Primary Nitrile Gloves
Prevents skin contact

with the chemical.
ASTM D6319

Laboratory Coat

Protects skin and

clothing from

splashes.

Safety Glasses with

Side Shields

Protects eyes from

splashes and airborne

particles.[2]

ANSI Z87.1[2][3]

Secondary Face Shield

Provides additional

protection against

splashes when

handling larger

volumes or during

vigorous mixing.[2]

ANSI Z87.1

Chemical-Resistant

Apron

Offers an extra layer

of protection for the

torso against

significant splashes.

Respiratory Fume Hood

Recommended when

handling the solid

compound to avoid

inhalation of fine

particles.

Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling

the material.[1]

Operational Plan: From Receipt to Disposal
A structured operational plan ensures that C12-NBD-L-Threo-sphingosine is handled safely

and effectively throughout its lifecycle in the laboratory.

Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a freezer at -20°C, kept in a desiccated environment, and protected from light to

maintain its stability and fluorescence.[4]

Preparation of Solutions:

C12-NBD-L-Threo-sphingosine is typically supplied as a solid. To minimize inhalation risk,

handle the solid form within a fume hood. For many cell-based assays, the fluorescent

sphingolipid can be complexed with bovine serum albumin (BSA) to facilitate its delivery into

aqueous media without the need for organic solvents.[5]

Experimental Handling:

Always wear the appropriate PPE as outlined in the table above.

Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

stock solutions or the solid compound.

Avoid direct contact with skin and eyes.[1] In case of contact, rinse the affected area

thoroughly with water.[1]

Prevent aerosol formation during mixing or vortexing.

Disposal Plan
Proper disposal of C12-NBD-L-Threo-sphingosine and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.
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Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as chemical waste in a properly

labeled container according to your institution's

hazardous waste guidelines.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, labeled hazardous

waste container.

Aqueous Solutions

Dispose of in a labeled aqueous hazardous

waste container. Do not pour down the drain

unless specifically permitted by your institution's

environmental health and safety office.

Contaminated PPE (e.g., gloves)

Dispose of in the appropriate laboratory waste

stream. If heavily contaminated, treat as

hazardous waste.

Experimental Workflow
The following diagram illustrates a standard workflow for handling C12-NBD-L-Threo-
sphingosine in a typical cell labeling experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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